N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C15H15N7O3/c1-9(23)17-10-3-5-11(6-4-10)18-12(24)7-22-8-16-14-13(15(22)25)19-20-21(14)2/h3-6,8H,7H2,1-2H3,(H,17,23)(H,18,24)
• InChI Key: WTQRZCPPYFNMKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)N=NN3C
• Molecular Formula: C15H15N7O3
• Molecular Weight: 341.32 g/mol
• CAS No.: 946276-40-0

Description

N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide is a useful research compound. Its molecular formula is C15H15N7O3 and its molecular weight is 341.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.12363737 g/mol and the complexity rating of the compound is 574. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the compound's biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure

The compound can be represented by the following chemical structure:

\text{N 4 acetamidophenyl 2 3 methyl 7 oxo 3H 6H 7H 1 2 3 triazolo 4 5 d pyrimidin 6 yl}acetamide}

Research indicates that this compound may exert its biological effects through several mechanisms:

• Enzyme Inhibition : It has been shown to inhibit specific enzymes involved in cancer cell proliferation. This inhibition can disrupt critical signaling pathways necessary for tumor growth and survival.
• Interaction with DNA and Proteins : The compound interacts with biological macromolecules such as proteins and DNA. Such interactions can lead to alterations in gene expression and cellular signaling pathways.

Biological Activities

The biological activities of this compound include:

• Anticancer Activity : Several studies have highlighted its potential as an anticancer agent. For instance:
  • In vitro assays demonstrated cytotoxic effects against various cancer cell lines.
  • The compound showed promising results in inhibiting tumor growth in xenograft models.
• Antimicrobial Properties : Preliminary studies suggest that the compound may possess antimicrobial activity against certain bacterial strains.

Research Findings

A comprehensive review of the literature reveals several key findings regarding the biological activity of this compound:

Study	Findings
	Demonstrated enzyme inhibition leading to reduced proliferation of cancer cells.
	Showed interaction with DNA leading to altered gene expression profiles in treated cells.
	Reported cytotoxicity against MCF-7 and MDA-MB-231 breast cancer cell lines with IC50 values indicating significant potency.

Case Studies

• Cytotoxicity Evaluation : A study assessed the cytotoxic effects of this compound on MCF-7 cells using the CellTiter-Glo assay. The results indicated an IC50 value of approximately 15 µM after 72 hours of exposure.
• In Vivo Tumor Growth Inhibition : In a xenograft model involving human breast cancer cells implanted in mice, treatment with the compound resulted in a significant reduction in tumor size compared to control groups (p < 0.05).